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Compound of Interest

Compound Name: 4-bromo-1-methyl-1H-pyrazole

Cat. No.: B095816

Technical Support Center: 4-bromo-1-methyl-1H-
pyrazole

This technical support center provides essential safety information, handling precautions, and
emergency procedures for researchers, scientists, and drug development professionals
working with 4-bromo-1-methyl-1H-pyrazole (CAS: 15803-02-8).

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 4-bromo-1-methyl-1H-pyrazole?

Al: 4-bromo-1-methyl-1H-pyrazole is classified as a hazardous substance. The primary
hazards include:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage: Causes serious eye damage.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3][4][5]

Harmful if Swallowed, in Contact with Skin, or if Inhaled: Some sources indicate it may be
harmful by these routes of exposure.[6][7]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: Appropriate PPE must be worn to minimize exposure. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[1][7][8]

o Hand Protection: Chemical-resistant gloves. It is recommended to use gloves with a
protection class of 3 or higher (breakthrough time greater than 60 minutes) for brief contact.
For prolonged or frequently repeated contact, a glove with a protection class of 5 or higher
(breakthrough time greater than 240 minutes) is recommended.[1][6]

o Body Protection: Laboratory coat and, if necessary, fire/flame resistant and impervious
clothing.[1][7]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate filter, such as a type ABEK (EN14387) respirator filter.[9]
In case of inadequate ventilation, wear respiratory protection.[8]

Q3: How should | store 4-bromo-1-methyl-1H-pyrazole?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]
It should be stored away from incompatible materials such as strong oxidizing agents, strong
bases, and amines.[4][10] The storage class for this combustible liquid is 10.[9]

Q4: What should | do in case of accidental skin or eye contact?
A4: Immediate action is crucial:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[1][4][6]

» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. If skin irritation occurs, seek medical attention.[1][4]

Q5: What is the proper procedure for cleaning up a spill?

A5: For a minor spill, clean it up immediately. Avoid breathing dust and contact with skin and
eyes by wearing appropriate PPE. Use dry clean-up procedures and avoid generating dust.[6]
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For larger spills, evacuate the area and alert emergency services.[1][6] Collect the spilled
material using an inert absorbent material and place it in a suitable, closed container for

disposal.[1][7]

Safety Data Summary

The following tables summarize the key quantitative and qualitative safety data for 4-bromo-1-

methyl-1H-pyrazole.

Physical and Chemical Properties

Molecular Formula C4H5BrN2[1][9]

Molecular Weight 161.00 g/mol [1][9]

Appearance Colorless to pale yellow liquid[1]

Boiling Point 78°C / 18mmHg[1] or 185-188 °C/760 mmHg[9]
Density 1.558 g/mL at 25 °C[9]

Flash Point 93.3 °C (199.9 °F)[9]

Refractive Index

n20/D 1.531[9]

Hazard Classifications and Statements

GHS Pictograms

Corrosive, Irritant[2]

Signal Word

Danger[1][2][9]

Hazard Statements

H315: Causes skin irritation[1][2][3] H318:
Causes serious eye damage[1][2][3] H335: May

cause respiratory irritation[1][2][3]

Precautionary Statements

P261, P264, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P403+P233,
P405, P501[1]

Experimental Protocols: Safe Handling Procedures
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The following protocols outline the necessary steps for safely handling 4-bromo-1-methyl-1H-
pyrazole in a laboratory setting.

Protocol 1: General Handling

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[1][7]

Personal Protective Equipment (PPE): Before starting any work, ensure you are wearing the
appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[1][7]

Avoiding Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands
thoroughly after handling.[6] Keep containers securely sealed when not in use.[6]

Waste Disposal: Dispose of contents and containers to an authorized hazardous or special
waste collection point in accordance with local regulations.[6]

Protocol 2: First Aid Procedures

In case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1]

In case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. If irritation persists, seek medical attention.[1]

In case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if possible. Seek immediate
medical attention.[1][6]

In case of Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[1]

Protocol 3: Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[1] There is no restriction on the type of extinguisher which may be used.[6]
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» Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus and
full protective gear.[1][4]

e Hazardous Combustion Products: Combustion may produce corrosive fumes, carbon
monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide.[4][6][7]

Visual Workflow for Chemical Spill

The following diagram illustrates the logical workflow for handling a chemical spill of 4-bromo-

1-methyl-1H-pyrazole.
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Workflow for Handling a Chemical Spill
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Caption: Logical workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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